For Researchers, Scientists, and Drug Development Professionals
For Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to Monomethylarsonous Acid (MMA(III))
Introduction
Monomethylarsonous acid (MMA(III)) is a highly toxic trivalent organoarsenic compound.[1][2] It is not found naturally in the environment but is a key and reactive intermediate metabolite formed during the biomethylation of inorganic arsenic in humans and other mammals.[3][4][5] Once considered part of a detoxification pathway, evidence now strongly indicates that MMA(III) is more cytotoxic and genotoxic than its precursor, inorganic arsenite (As(III)), challenging the long-held belief that the methylation of arsenic is solely a detoxification process.[6][7][8][9] Chronic exposure to inorganic arsenic, leading to the formation of metabolites like MMA(III), is associated with an increased risk of various cancers, particularly of the bladder, lung, and skin.[1][10]
This document provides a comprehensive technical overview of the chemical structure, properties, biological significance, and experimental analysis of MMA(III).
Chemical Structure and Properties
Monomethylarsonous acid is characterized by a central arsenic atom in the +3 oxidation state, covalently bonded to a single methyl group and two hydroxyl groups.
-
SMILES: C--INVALID-LINK--O[1]
-
InChI Key: OXBIRPQQKCQWGV-UHFFFAOYSA-N[1]
-
Appearance: White to off-white solid[1]
-
Synonyms: Methanearsonous Acid, Methylarsonous Acid, MMA(III)[1][2]
Quantitative Data Summary
The following tables summarize key quantitative data regarding the toxicity of Monomethylarsonous acid, comparing it with other arsenic compounds.
Table 1: In Vivo and In Vitro Toxicity Data
| Compound | Assay | System | Endpoint | Value | Reference |
| MMA(III) | LD₅₀ | Hamsters (intraperitoneal) | Mortality | 29.3 µmol/kg | [7][8][12] |
| Sodium Arsenite | LD₅₀ | Hamsters (intraperitoneal) | Mortality | 112.0 µmol/kg | [7][8][12] |
| MMA(III) | LC₅₀ | Chang Human Hepatocytes | LDH Leakage | 6.0 µM | [6][9] |
| Sodium Arsenite | LC₅₀ | Chang Human Hepatocytes | LDH Leakage | 68.0 µM | [6][9] |
| MMA(III) | LC₅₀ | Chang Human Hepatocytes | K⁺ Leakage | 6.3 µM | [6][9] |
| Sodium Arsenite | LC₅₀ | Chang Human Hepatocytes | K⁺ Leakage | 19.8 µM | [6][9] |
| MMA(III) | LC₅₀ | Chang Human Hepatocytes | XTT Assay | 13.6 µM | [6][9] |
| Sodium Arsenite | LC₅₀ | Chang Human Hepatocytes | XTT Assay | 164.0 µM | [6][9] |
| MMA(III) | IC₅₀ | Bovine Aortic Endothelial Cells | Cytotoxicity | 1.7 µM | [13] |
| Sodium Arsenite | IC₅₀ | Bovine Aortic Endothelial Cells | Cytotoxicity | 24.1 µM | [13] |
Table 2: Enzyme Inhibition Data
| Inhibitor | Enzyme | Source | Endpoint | IC₅₀ (µM) | Reference |
| MMA(III) (as methylarsine oxide) | Pyruvate Dehydrogenase (PDH) | Hamster Kidney | 50% Inhibition | 59.9 ± 6.5 | [7][8] |
| MMA(III) (as diiodomethylarsine) | Pyruvate Dehydrogenase (PDH) | Hamster Kidney | 50% Inhibition | 62.0 ± 1.8 | [7][8] |
| Sodium Arsenite | Pyruvate Dehydrogenase (PDH) | Hamster Kidney | 50% Inhibition | 115.7 ± 2.3 | [7][8] |
| MMA(III) (as methylarsine oxide) | Pyruvate Dehydrogenase (PDH) | Purified Porcine Heart | 50% Inhibition | 17.6 ± 4.1 | [7][8] |
| Sodium Arsenite | Pyruvate Dehydrogenase (PDH) | Purified Porcine Heart | 50% Inhibition | 106.1 ± 19.8 | [7][8] |
Biological Significance and Signaling Pathways
Metabolic Pathway of Inorganic Arsenic
Inorganic arsenic, consumed primarily as arsenate (As(V)), undergoes a series of metabolic transformations. As(V) is first reduced to arsenite (As(III)).[14] Arsenite is then methylated by arsenite methyltransferase, using S-adenosylmethionine as a methyl donor, to form monomethylarsonic acid (MMA(V)).[14][15] MMA(V) is subsequently reduced to the highly reactive monomethylarsonous acid (MMA(III)).[14] This metabolic activation is a critical step, as MMA(III) is significantly more toxic than its precursors.
Caption: Metabolic activation of inorganic arsenic to MMA(III) and its subsequent downstream cellular effects.
Mechanisms of Toxicity and Carcinogenesis
The heightened toxicity of MMA(III) is attributed to several mechanisms:
-
Enzyme Inhibition: As a trivalent arsenical, MMA(III) has a high affinity for sulfhydryl groups in proteins. It is a potent inhibitor of enzymes like pyruvate dehydrogenase (PDH) and thioredoxin reductase (TrxR), disrupting cellular metabolism and antioxidant defense systems.[3][7][8]
-
Oxidative Stress: Exposure to MMA(III) leads to a significant increase in reactive oxygen species (ROS), causing oxidative damage to DNA, lipids, and proteins.[3][10] This oxidative stress is a key factor in its carcinogenic activity.
-
Mitochondrial Dysfunction: MMA(III) has been identified as a mitochondria-specific toxicant, decreasing oxygen consumption, reducing ATP production, and increasing mitochondrial ROS levels.[16]
-
Altered Signal Transduction: MMA(III) can activate mitogenic signaling pathways, including the MAPK and PI3K pathways.[17] This activation can lead to the induction of cyclooxygenase-2 (COX-2), a key biomarker in bladder cancer, promoting cellular hyperproliferation and contributing to malignant transformation.[17] Chronic exposure of human bladder cells (UROtsa) to nanomolar concentrations of MMA(III) has been shown to induce anchorage-independent growth and tumorigenicity.[10][14][17]
Experimental Protocols
In Vitro Cytotoxicity Assessment in Hepatocytes
This protocol is based on the methodology used to assess the cytotoxicity of various arsenicals in Chang human hepatocytes.[6]
-
Cell Culture: Culture Chang human hepatocytes in a suitable medium (e.g., DMEM with 10% fetal bovine serum) at 37°C in a humidified 5% CO₂ atmosphere.
-
Exposure: Plate cells in multi-well plates and allow them to adhere. Expose the cells to varying concentrations of MMA(III), arsenite, and other arsenicals for a defined period (e.g., 24 hours).
-
Lactate Dehydrogenase (LDH) Leakage Assay:
-
After exposure, collect the culture medium.
-
Centrifuge to remove cellular debris.
-
Measure LDH activity in the supernatant using a commercially available colorimetric assay kit, which measures the conversion of a tetrazolium salt into formazan.
-
Lyse the remaining cells to determine the maximum LDH release.
-
Calculate the percentage of LDH leakage relative to the maximum release.
-
-
Intracellular Potassium (K⁺) Leakage Assay:
-
After exposure, collect the culture medium.
-
Measure the concentration of potassium in the medium using an ion-selective electrode or atomic absorption spectroscopy.
-
Lyse control cells to determine the total intracellular potassium concentration.
-
Calculate the percentage of potassium leakage.
-
-
XTT Cell Proliferation Assay:
-
Add the XTT (2,3-Bis-(2-Methoxy-4-Nitro-5-Sulfophenyl)-2H-Tetrazolium-5-Carboxanilide) reagent to the cells.
-
Incubate for a specified time (e.g., 4 hours) to allow viable cells with active mitochondria to reduce the XTT to a soluble formazan dye.
-
Measure the absorbance of the formazan product at the appropriate wavelength (e.g., 450 nm).
-
Cell viability is proportional to the color intensity.
-
-
Data Analysis: Determine the LC₅₀ (lethal concentration, 50%) for each arsenical and assay by plotting cell viability against the logarithm of the arsenical concentration and fitting the data to a sigmoidal dose-response curve.
In Vivo LD₅₀ Determination in Hamsters
This protocol is based on the methodology for determining the acute toxicity of MMA(III) in hamsters.[7][12]
-
Animal Model: Use male golden Syrian hamsters of a specific weight range. Acclimate the animals to laboratory conditions for at least one week.
-
Compound Preparation: Prepare solutions of MMA(III) and sodium arsenite in a suitable vehicle (e.g., sterile saline).
-
Administration: Administer the arsenicals via intraperitoneal (i.p.) injection in a range of doses to different groups of hamsters. Include a control group receiving only the vehicle.
-
Observation: Monitor the animals continuously for the first few hours and then periodically over 24-48 hours. Record the time of death and any signs of toxicity.
-
Data Analysis: Calculate the LD₅₀ (lethal dose, 50%) and 95% confidence intervals using a statistical method such as probit analysis or a best-fit Boltzmann sigmoid model.
Analysis of MMA(III) in Human Urine
This protocol is based on the methodology for detecting MMA(III) in urine samples.[4][5]
-
Sample Collection and Preservation: Collect urine samples. To preserve the speciation, samples should be frozen immediately at -20°C or lower if not analyzed promptly.
-
Instrumentation: Use a high-performance liquid chromatography (HPLC) system coupled to a hydride generation atomic fluorescence spectrometer (HG-AFS).
-
Chromatographic Separation:
-
Use an ion-pair reversed-phase column.
-
The mobile phase typically consists of an aqueous buffer containing an ion-pairing agent (e.g., tetrabutylammonium hydroxide) at a specific pH.
-
Inject the urine sample (diluted if necessary) into the HPLC system. The different arsenic species will separate based on their retention times.
-
-
Hydride Generation:
-
The eluent from the HPLC column is mixed with a reducing agent (e.g., sodium borohydride in sodium hydroxide solution) and an acid (e.g., hydrochloric acid).
-
This process converts the separated arsenic species into their volatile corresponding arsines (e.g., AsH₃, CH₃AsH₂, (CH₃)₂AsH).
-
-
Detection:
-
The volatile arsines are carried by a stream of inert gas (e.g., argon) into the atomic fluorescence spectrometer.
-
The arsines are atomized in a miniature flame.
-
A high-intensity arsenic hollow cathode lamp excites the arsenic atoms, and the resulting fluorescence is measured by a detector.
-
-
Quantification: Calibrate the system using standards of known concentrations for each arsenic species, including As(III), As(V), MMA(V), DMA(V), and synthesized MMA(III). The concentration in the sample is determined by comparing its peak area to the calibration curve.
Caption: Workflow for the speciation analysis of arsenicals, including MMA(III), in urine samples.
References
- 1. Monomethylarsonous Acid | CymitQuimica [cymitquimica.com]
- 2. Methylarsonous acid | CH5AsO2 | CID 161491 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. Exposure to monomethylarsonous acid (MMAIII) leads to altered selenoprotein synthesis in a primary human lung cell model - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Determination of monomethylarsonous acid, a key arsenic methylation intermediate, in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. [PDF] Determination of monomethylarsonous acid, a key arsenic methylation intermediate, in human urine. | Semantic Scholar [semanticscholar.org]
- 6. Monomethylarsonous acid (MMA(III)) is more toxic than arsenite in Chang human hepatocytes [pubmed.ncbi.nlm.nih.gov]
- 7. Monomethylarsonous acid (MMA(III)) and arsenite: LD(50) in hamsters and in vitro inhibition of pyruvate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. pubs.acs.org [pubs.acs.org]
- 9. researchgate.net [researchgate.net]
- 10. Expression of selected pathway-marker genes in human urothelial cells exposed chronically to a non-cytotoxic concentration of monomethylarsonous acid - PMC [pmc.ncbi.nlm.nih.gov]
- 11. scbt.com [scbt.com]
- 12. pubs.acs.org [pubs.acs.org]
- 13. Monomethylarsonous acid induced cytotoxicity and endothelial nitric oxide synthase phosphorylation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Monomethylarsonous acid induces transformation of human bladder cells - PMC [pmc.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. Monomethylarsonous acid, but not inorganic arsenic, is a mitochondria-specific toxicant in vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. academic.oup.com [academic.oup.com]
